5-bromo-4-(difluoromethyl)-1-methyl-1H-pyrazole
Overview
Description
5-bromo-4-(difluoromethyl)-1-methyl-1H-pyrazole, abbreviated as 5-Br-4-(DFM)-1-Me-1H-pyrazole, is a heterocyclic compound that has been studied for its potential applications in scientific research. This compound has been found to have a unique set of properties that make it useful in a variety of applications.
Scientific Research Applications
5-Br-4-(DFM)-1-Me-1H-pyrazole has been studied for its potential applications in scientific research. It has been found to be useful as a starting material for the synthesis of various other compounds, such as pyrazole derivatives and fluorinated compounds. In addition, it has been used as a catalyst in the synthesis of organic compounds, such as amides and esters. It has also been used as a reagent in the synthesis of heterocyclic compounds, such as pyridines and quinolines.
Mechanism of Action
The mechanism of action of 5-Br-4-(DFM)-1-Me-1H-pyrazole is not fully understood. However, it is believed that the compound acts as an electrophile, which means it reacts with nucleophiles, such as amines and alcohols. This reaction is believed to be catalyzed by the presence of a base, such as sodium hydroxide or potassium hydroxide.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-Br-4-(DFM)-1-Me-1H-pyrazole have not been studied in detail. However, it is believed that the compound may have some effects on the metabolism of certain compounds, such as amino acids and carbohydrates. It has also been suggested that the compound may have some effects on the activity of certain enzymes, such as cytochrome P450 enzymes.
Advantages and Limitations for Laboratory Experiments
The advantages of using 5-Br-4-(DFM)-1-Me-1H-pyrazole in laboratory experiments include its availability, low cost, and ease of synthesis. In addition, the compound is relatively stable and can be stored for long periods of time. The main limitation of the compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
The potential future applications of 5-Br-4-(DFM)-1-Me-1H-pyrazole are numerous. One possible application is in the synthesis of more complex heterocyclic compounds, such as pyridines and quinolines. Additionally, the compound could be used as a reagent in the synthesis of other organic compounds, such as amides and esters. Finally, the compound could be used as a catalyst in the synthesis of other compounds, such as fluorinated compounds.
Synthesis Methods
5-Br-4-(DFM)-1-Me-1H-pyrazole can be synthesized through a variety of methods. The most common method involves the reaction of 5-bromo-1-methyl-1H-pyrazole with difluoromethyl bromide in the presence of a base, such as sodium hydroxide or potassium hydroxide. The reaction takes place in an aqueous solution at room temperature and produces a white solid product that can be isolated and purified.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-4-(difluoromethyl)-1-methyl-1H-pyrazole involves the reaction of 4-(difluoromethyl)-1-methyl-1H-pyrazole with bromine in the presence of a suitable solvent.", "Starting Materials": [ "4-(difluoromethyl)-1-methyl-1H-pyrazole", "Bromine", "Suitable solvent (e.g. chloroform, dichloromethane)" ], "Reaction": [ "Add 4-(difluoromethyl)-1-methyl-1H-pyrazole to a reaction flask", "Add a suitable solvent to the reaction flask and stir the mixture", "Slowly add bromine to the reaction flask while stirring the mixture", "Continue stirring the mixture for a suitable amount of time (e.g. 1-2 hours)", "Filter the mixture to remove any solids", "Wash the solids with a suitable solvent (e.g. water, ethanol)", "Dry the solids under vacuum to obtain 5-bromo-4-(difluoromethyl)-1-methyl-1H-pyrazole" ] } | |
CAS RN |
2248314-05-6 |
Molecular Formula |
C5H5BrF2N2 |
Molecular Weight |
211 |
Purity |
95 |
Origin of Product |
United States |
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